Cas no 869343-32-8 (5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4-triazolo[3,2-b]1,3-thiazol-6-ol is a multifunctional organic compound with notable structural features. This compound exhibits a unique combination of triazole and thiazole rings, providing it with versatile reactivity in synthetic chemistry. Its bromo and morpholinyl substituents enhance its selectivity in various reactions, making it a valuable intermediate in the synthesis of pharmacologically active compounds.
5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol structure
869343-32-8 structure
Product Name:5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
CAS No:869343-32-8
MF:C16H17BrN4O2S
MW:409.300781011581
CID:6153697
PubChem ID:16807710
Update Time:2025-10-18

5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
    • AKOS024614856
    • 5-((3-bromophenyl)(morpholino)methyl)-2-methylthiazolo[3,2-b][1,2,4]triazol-6-ol
    • F1866-0365
    • AB00676575-01
    • 5-[(3-bromophenyl)-morpholin-4-ylmethyl]-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
    • 869343-32-8
    • 5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
    • Inchi: 1S/C16H17BrN4O2S/c1-10-18-16-21(19-10)15(22)14(24-16)13(20-5-7-23-8-6-20)11-3-2-4-12(17)9-11/h2-4,9,13,22H,5-8H2,1H3
    • InChI Key: QYOSSLGJEIUBJU-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C(C1=C(N2C(=NC(C)=N2)S1)O)N1CCOCC1

Computed Properties

  • Exact Mass: 408.02556g/mol
  • Monoisotopic Mass: 408.02556g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 442
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.1Ų

5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1866-0365-2μmol
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F1866-0365-5μmol
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F1866-0365-10μmol
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F1866-0365-20μmol
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F1866-0365-1mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F1866-0365-2mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F1866-0365-3mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F1866-0365-4mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F1866-0365-5mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F1866-0365-10mg
5-[(3-bromophenyl)(morpholin-4-yl)methyl]-2-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
869343-32-8 90%+
10mg
$79.0 2023-05-17

Additional information on 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Introduction to 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-32-8)

5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 869343-32-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazolothiazoles and is characterized by its unique structural features, which include a brominated phenyl group, a morpholine moiety, and a triazolo-thiazole scaffold. These structural elements contribute to its diverse biological activities and make it a promising candidate for further research and development.

The bromophenyl group in the compound plays a crucial role in modulating its biological activity. Bromine is a halogen that can enhance the lipophilicity of the molecule, thereby improving its ability to cross cell membranes and interact with intracellular targets. This property is particularly important in drug design, as it can influence the compound's pharmacokinetic and pharmacodynamic profiles. Recent studies have shown that brominated compounds often exhibit enhanced binding affinities to specific receptors and enzymes, making them valuable leads for drug discovery.

The morpholin-4-yl moiety is another key structural feature of 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Morpholine is a six-membered heterocyclic ring containing an oxygen atom and is known for its ability to form hydrogen bonds with biological targets. This property can enhance the compound's selectivity and potency by stabilizing specific protein-ligand interactions. Additionally, the morpholine ring can improve the solubility of the molecule in aqueous environments, which is essential for effective drug delivery.

The triazolo-thiazole scaffold is a versatile core structure that has been extensively studied in medicinal chemistry due to its broad spectrum of biological activities. Triazoles are known for their ability to form multiple hydrogen bonds and π-stacking interactions with biological targets, making them effective inhibitors of various enzymes and receptors. The thiazole ring further enhances these interactions by introducing additional functional groups that can participate in binding events. The combination of these two rings in 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol results in a highly potent and selective compound with potential applications in various therapeutic areas.

Recent research has focused on the potential therapeutic applications of 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol. Studies have shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. Additionally, it has been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation.

One of the key mechanisms by which 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol exerts its biological effects is through its interaction with kinases. Kinases are enzymes that play critical roles in cellular signaling pathways and are often dysregulated in diseases such as cancer and inflammatory disorders. The compound has been shown to inhibit several kinases involved in these pathways, including PI3K/AKT and MAPK/ERK pathways. By modulating these signaling cascades, 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol can effectively suppress disease progression.

In addition to its anti-inflammatory and anti-cancer properties, 5-(3-bromophenyl)(morpholin-4-yl)methyl-2-methyl-1,2,4triazolo[3,2-b][1,3]thiazol-6-ol has also shown promise in neurodegenerative diseases. Preclinical studies have demonstrated its ability to protect neurons from oxidative stress and promote neurogenesis. These findings suggest that the compound may have potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The development of 5-(3-bromophenyl)(morpholin-4-y l)methyl - 2 - methyl - 1 , 2 , 4 triazolo [ 3 , 2 - b ] [ 1 , 3 ] th iaz ol - 6 - ol as a therapeutic agent involves several stages of preclinical and clinical research. Preclinical studies are essential for evaluating the safety and efficacy of the compound before it can be tested in humans. These studies typically include pharmacokinetic profiling to determine how the compound is absorbed, distributed, metabolized, and excreted by the body. Toxicity assessments are also conducted to ensure that the compound does not cause harmful side effects at therapeutic doses.

Clinical trials are the next step in the drug development process and involve testing the compound in human subjects to evaluate its safety and efficacy under controlled conditions. Phase I trials focus on assessing the safety profile of the compound at different dose levels and identifying any adverse effects. Phase II trials aim to determine the optimal dose for achieving therapeutic effects while minimizing side effects. Phase III trials involve larger patient populations and are designed to confirm the efficacy of the compound compared to existing treatments or placebo.

In conclusion, 5-(3-bromophenyl)(morpholin - 4 - yl )m eth yl - 2 - methyl - 1 , 2 , 4 tr iaz olo [ 3 , 2 - b ] [ 1 , 3 ] th iaz ol - 6 - ol ( CAS No . 869343 - 32 - 8 ) is a promising compound with diverse biological activities that make it an attractive candidate for further research and development . Its unique structural features , including the brominated phenyl group , morpholine moiety , and triazolo-th iaz ole scaffold , contribute to its potential therapeutic applications . Ongoing studies continue to explore its mechanisms of action , safety profile , and efficacy in various disease models , paving the way for potential clinical applications .

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent